Cas no 959277-24-8 (6-(diethylamino)-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 6-(diethylamino)-2,3-dihydro-1-benzofuran-3-one
• CAS No: 959277-24-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6265702
• PubChem ID: 605467
• Update Time: 2025-10-05

6-(diethylamino)-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(diethylamino)-2,3-dihydro-1-benzofuran-3-one
• 6-(Diethylamino)benzofuran-3(2H)-one
• EN300-1613202
• TXHWKXWJMVVPTG-UHFFFAOYSA-N
• 6-(Diethylamino)-1-benzofuran-3(2H)-one #
• 959277-24-8

• Inchi： 1S/C12H15NO2/c1-3-13(4-2)9-5-6-10-11(14)8-15-12(10)7-9/h5-7H,3-4,8H2,1-2H3
• InChI Key： TXHWKXWJMVVPTG-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC(=CC1=2)N(CC)CC)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 6-(diethylamino)-2,3-dihydro-1-benzofuran-3-one

Introduction to 6-(diethylamino)-2,3-dihydro-1-benzofuran-3-one (CAS No. 959277-24-8)

6-(diethylamino)-2,3-dihydro-1-benzofuran-3-one (CAS No. 959277-24-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofurans, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-(diethylamino)-2,3-dihydro-1-benzofuran-3-one make it a valuable candidate for various research and development initiatives.

The molecular structure of 6-(diethylamino)-2,3-dihydro-1-benzofuran-3-one consists of a benzofuran core with a diethylamino substituent at the 6-position and a ketone group at the 3-position. This combination of functional groups imparts specific chemical properties that are crucial for its biological activity. The diethylamino group is known to enhance solubility and lipophilicity, while the ketone group can participate in hydrogen bonding and other intermolecular interactions.

Recent studies have explored the potential therapeutic applications of 6-(diethylamino)-2,3-dihydro-1-benzofuran-3-one. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that 6-(diethylamino)-2,3-dihydro-1-benzofuran-3-one exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that the compound may have potential as a lead molecule for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, 6-(diethylamino)-2,3-dihydro-1-benzofuran-3-one has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California found that the compound effectively reduces inflammation in vitro and in animal models. The anti-inflammatory activity is attributed to its ability to modulate the expression of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses.

The pharmacokinetic profile of 6-(diethylamino)-2,3-dihydro-1-benzofuran-3-one has also been studied to understand its behavior in biological systems. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

To further validate its potential as a therapeutic agent, clinical trials are being planned to assess the safety and efficacy of 6-(diethylamino)-2,3-dihydro-1-benzofuran-3-one. Preclinical studies have shown promising results, but more extensive human trials are necessary to confirm these findings and determine optimal dosing regimens. The compound's unique structure and multifaceted biological activities make it an attractive candidate for further development.

In conclusion, 6-(diethylamino)-2,3-dihydro-1-benzofuran-3-one (CAS No. 959277-24-8) is a promising compound with potential applications in treating various diseases. Its structural features and biological activities have been extensively studied, providing a strong foundation for future research and development efforts. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound remains an important focus in the field of medicinal chemistry.